Cas no 128102-81-8 (3-methyl-1H,2H-pyrido2,3-bpyrazin-2-one)

• Product Name: 3-methyl-1H,2H-pyrido2,3-bpyrazin-2-one
• CAS No: 128102-81-8
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 1104010
• PubChem ID: 14916650
• Update Time: 2025-06-13

3-methyl-1H,2H-pyrido2,3-bpyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-Pyrido[2,3-b]pyrazin-2(1H)-one
• 3-methyl-1H,2H-pyrido2,3-bpyrazin-2-one
• 3-METHYL-1H,2H-PYRIDO[2,3-B]PYRAZIN-2-ONE
• EN300-1699122
• Pyrido[2,3-b]pyrazin-2(1H)-one, 3-methyl-
• SCHEMBL14765145
• 3-methyl-1H-pyrido[2,3-b]pyrazin-2-one
• SCHEMBL22335311
• 3-Methylpyrido[2,3-b]pyrazin-2(1H)-one
• 128102-81-8
• DTXSID101296750

• Inchi： 1S/C8H7N3O/c1-5-8(12)11-6-3-2-4-9-7(6)10-5/h2-4H,1H3,(H,11,12)
• InChI Key： FVRABGBDJDZTMC-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NC2=C(C=CC=N2)N1

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines Pyridopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines

Additional information on 3-methyl-1H,2H-pyrido2,3-bpyrazin-2-one

Introduction to 3-Methyl-1H,2H-pyrido[2,3-b]pyrazin-2-one (CAS No. 128102-81-8)

3-Methyl-1H,2H-pyrido[2,3-b]pyrazin-2-one, with the CAS number 128102-81-8, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-b]pyrazinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-methyl-1H,2H-pyrido[2,3-b]pyrazin-2-one make it an intriguing candidate for the development of novel drugs targeting various diseases.

The chemical structure of 3-methyl-1H,2H-pyrido[2,3-b]pyrazin-2-one consists of a pyridine ring fused with a pyrazine ring, with a methyl group attached at the 3-position. This arrangement provides the molecule with a high degree of rigidity and stability, which are crucial for its pharmacological properties. The presence of the methyl group at the 3-position also influences the compound's solubility and metabolic stability, making it an attractive scaffold for drug design.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 3-methyl-1H,2H-pyrido[2,3-b]pyrazin-2-one. One of the most notable areas of investigation is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. This makes 3-methyl-1H,2H-pyrido[2,3-b]pyrazin-2-one a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-methyl-1H,2H-pyrido[2,3-b]pyrazin-2-one has also demonstrated potential as an antiviral agent. Research has indicated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral activity is thought to involve the modulation of viral protein synthesis and assembly processes. These findings suggest that 3-methyl-1H,2H-pyrido[2,3-b]pyrazin-2-one could be developed into a broad-spectrum antiviral drug.

In addition to its anti-inflammatory and antiviral properties, 3-methyl-1H,2H-pyrido[2,3-b]pyrazin-2-one has been studied for its potential neuroprotective effects. Preclinical studies have shown that this compound can reduce oxidative stress and neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability to protect neurons from damage makes it a valuable lead compound for developing therapies aimed at slowing or preventing the progression of these debilitating conditions.

The pharmacokinetic properties of 3-methyl-1H,2H-pyrido[2,3-b]pyrazin-2-one have also been extensively investigated. Studies have demonstrated that this compound exhibits good oral bioavailability and favorable metabolic stability. These characteristics are essential for ensuring that the drug can be effectively absorbed and distributed throughout the body to reach its target sites. Furthermore, the low toxicity profile observed in preclinical studies suggests that 3-methyl-1H,2H-pyrido[2,3-b]pyrazin-2-one is safe for further development into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-methyl-1H,2H-pyrido[2,3-b]pyrazin-2-one in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These findings provide a strong foundation for advancing this compound into phase II trials to further assess its therapeutic potential in specific disease indications.

In conclusion, 3-methyl-1H,2H-pyrido[2,3-b]pyrazin-2-one (CAS No. 128102-81-8) is a versatile compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as anti-inflammatory therapy, antiviral treatment, and neuroprotection. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.